Cas no 121960-72-3 ((2S)-1,1,1-trifluoro-3-phenylpropan-2-ol)

• Product Name: (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol
• CAS No: 121960-72-3
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 1213356
• PubChem ID: 6933400
• Update Time: 2025-06-11

(2S)-1,1,1-trifluoro-3-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(trifluoromethyl)-, (S)-
• (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol
• (S)-1,1,1-trifluoro-3-phenylpropan-2-ol
• Benzeneethanol, α-(trifluoromethyl)-, (αS)-

• Inchi： 1S/C9H9F3O/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h1-5,8,13H,6H2/t8-/m0/s1
• InChI Key： UPFLNTYTTUCHQN-QMMMGPOBSA-N
• SMILES： C(C1C=CC=CC=1)[C@H](O)C(F)(F)F

Computed Properties

• Exact Mass: 190.06057

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±40.0 °C(Predicted)
• PSA: 20.23
• pka: 12.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol

Recent Advances in the Study of (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol (CAS: 121960-72-3) in Chemical Biology and Pharmaceutical Research

The compound (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol (CAS: 121960-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate or intermediate in medicinal chemistry.

Recent studies have highlighted the importance of (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol as a chiral building block in the synthesis of complex pharmaceutical agents. Its trifluoromethyl group and phenyl moiety contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug development. Researchers have explored its utility in the synthesis of enzyme inhibitors, particularly those targeting proteases and kinases, which are critical in various disease pathways.

One of the key advancements in the study of this compound involves its enantioselective synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic asymmetric synthesis route for (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol, achieving high enantiomeric excess (ee > 99%) and yield (85%). This methodological breakthrough has significant implications for scalable production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve interference with cellular signaling pathways, although detailed mechanistic studies are still ongoing. These findings suggest potential applications in oncology drug development.

Furthermore, computational modeling and molecular docking studies have revealed that the compound can interact with several protein targets, including G-protein coupled receptors (GPCRs) and ion channels. This polypharmacological profile makes it an interesting candidate for further optimization and structure-activity relationship (SAR) studies.

The pharmacokinetic properties of (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol have also been investigated in recent preclinical studies. The compound demonstrates favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. These properties make it particularly interesting for central nervous system (CNS) drug development.

Several pharmaceutical companies have included derivatives of (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol in their drug discovery pipelines. Patent filings from 2022-2023 indicate growing interest in this scaffold for developing new antiviral agents, particularly against RNA viruses. The trifluoromethyl group appears to enhance the compounds' ability to interfere with viral replication machinery.

Despite these promising developments, challenges remain in the clinical translation of (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol-based therapeutics. Issues such as metabolic stability in human systems, potential toxicity profiles, and formulation challenges need to be addressed through comprehensive preclinical studies. Current research efforts are focusing on prodrug strategies and formulation optimization to overcome these limitations.

In conclusion, (2S)-1,1,1-trifluoro-3-phenylpropan-2-ol (CAS: 121960-72-3) represents a versatile and promising compound in modern drug discovery. Its unique structural features, combined with emerging biological activities, position it as an important scaffold for future therapeutic development. Continued research into its synthetic methodologies, biological targets, and pharmacological properties will likely yield significant advancements in multiple therapeutic areas in the coming years.